Cas no 958613-23-5 (1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide)

• Product Name: 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide
• CAS No: 958613-23-5
• MF: C₂₃H₃₀BrN₅O₄
• MW: 520.419404506683
• CID: 5847432
• PubChem ID: 78376318
• Update Time: 2025-07-13

1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidine]-4'-carboxamide, 1'-[4-(6-bromo-1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)-1-oxobutyl]-
• 1'-[4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl]-[1,4'-bipiperidine]-4'-carboxamide
• 958613-23-5
• 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide

• Inchi： 1S/C23H30BrN5O4/c24-16-6-7-18-17(15-16)20(31)29(22(33)26-18)12-4-5-19(30)27-13-8-23(9-14-27,21(25)32)28-10-2-1-3-11-28/h6-7,15H,1-5,8-14H2,(H2,25,32)(H,26,33)
• InChI Key： PDPWOVMIOUFQPW-UHFFFAOYSA-N
• SMILES： N1(C2(C(N)=O)CCN(C(=O)CCCN3C(=O)C4=C(NC3=O)C=CC(Br)=C4)CC2)CCCCC1

Computed Properties

• Exact Mass: 519.14812g/mol
• Monoisotopic Mass: 519.14812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• pka: 11.76±0.20(Predicted)

Additional information on 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide

Introduction to 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide and Its Significance in Modern Chemical Biology

1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide, identified by its CAS number 958613-23-5, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers exploring innovative therapeutic strategies.

The molecular structure of 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide incorporates several key functional groups that contribute to its biological activity. The presence of a 6-bromo-substituted tetrahydroquinazoline core is particularly noteworthy, as this scaffold has been widely studied for its role in modulating various biological pathways. The bromine atom at the 6-position enhances the electrophilicity of the molecule, facilitating interactions with biological targets such as enzymes and receptors.

Furthermore, the butanoyl linker connecting the tetrahydroquinazoline moiety to the bipiperidine group introduces additional conformational flexibility. This feature is crucial for optimizing binding affinity and selectivity when interacting with biological targets. The bipiperidine moiety at the other end of the molecule further enhances solubility and bioavailability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the development of molecules that can modulate kinase activity. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The tetrahydroquinazoline scaffold in 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide has been shown to exhibit kinase inhibitory properties in several preclinical studies.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide that exhibit enhanced potency and selectivity against specific kinases. These derivatives have shown promise in both in vitro and in vivo models.

The 6-bromo substituent plays a critical role in modulating the electronic properties of the molecule. This substitution pattern allows for fine-tuning of binding interactions with target proteins by influencing hydrogen bonding networks and hydrophobic contacts. Such structural modifications are essential for achieving high affinity and selectivity in drug design.

Recent advances in structural biology have provided unprecedented insights into the mechanisms of kinase inhibition. High-resolution crystal structures of kinase-inhibitor complexes have revealed detailed interactions between these molecules and their biological targets. These structural insights have guided rational drug design efforts aimed at optimizing potency and selectivity. The bipiperidine carboxamide group in 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide has been identified as a key pharmacophore responsible for mediating interactions with specific residues on the kinase active site.

The development of novel kinase inhibitors represents a significant area of research within oncology due to the critical role kinases play in cancer progression. Preclinical studies have demonstrated that compounds derived from 1'-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl-1,4'-bipiperidine-4'-carboxamide can effectively inhibit the activity of oncogenic kinases without significant off-target effects. These findings suggest that this compound or its derivatives may have therapeutic potential in treating various cancers.

Another exciting application of this compound lies in its potential use as an intermediate in synthetic chemistry. The unique structural features of 1'-4-(6-bromo-substituted tetrahydroquinazoline core) make it a versatile building block for constructing more complex molecules with tailored biological activities. Researchers have utilized this compound as a starting material for synthesizing novel heterocycles that exhibit antimicrobial and anti-inflammatory properties.

The field of chemical biology continues to evolve rapidly due to advancements in synthetic chemistry and biotechnology. New methodologies for modifying molecular structures have enabled researchers to explore previously uncharted chemical spaces. This has led to the discovery of novel compounds with unexpected biological activities. The development of 1'-4-(6-bromo-substituted tetrahydroquinazolinone derivatives) exemplifies how interdisciplinary approaches can drive innovation in drug discovery.

In conclusion,CAS no 958613–23–5 (CAS No: 958613–23–5) serves as an important intermediate for developing new therapeutic agents targeting kinases and other biological targets. Its unique structural features make it a valuable tool for medicinal chemists seeking to design molecules with enhanced potency and selectivity. As research continues to uncover new applications for this compound,it is likely to play an increasingly significant role in advancing our understanding of cellular processes and developing novel treatments for human diseases.